Genetic Incorporation Fidelity: Aliphatic vs. Aromatic Keto Amino Acids
The pyrrolysyl-tRNA synthetase (PylRS)/pylT pair evolved for 2-amino-8-oxononanoic acid enables efficient genetic incorporation in Escherichia coli with high specificity. In contrast, the widely used aromatic keto amino acid p-acetyl-L-phenylalanine (Apa) requires a tyrosyl-tRNA synthetase-based system that exhibits considerably lower efficiency and higher promiscuity toward endogenous amino acids. Subsequent optimization of the Apa system achieved 17-fold increased expression and 6-fold improved fidelity over the baseline Apa incorporation system [1]. However, this optimized Apa system still requires four evolutionary cycles to achieve performance comparable to the intrinsically efficient PylRS-based system for 2-amino-8-oxononanoic acid, which achieves efficient labeling without such extensive re-engineering [2]. The labeling reaction for 2-amino-8-oxononanoic acid proceeds with high efficiency under mild conditions close to physiological pH using hydrazide- and alkoxyamine-bearing probes [2].
| Evidence Dimension | Orthogonal translation system efficiency and fidelity |
|---|---|
| Target Compound Data | Evolved PylRS/pylT pair enables efficient site-specific labeling under physiological pH conditions without reported promiscuity issues in the primary characterization study |
| Comparator Or Baseline | p-acetyl-L-phenylalanine (Apa) baseline system: limited efficiency and considerable promiscuity; optimized Apa system: 17-fold expression increase and 6-fold fidelity improvement after four evolutionary cycles |
| Quantified Difference | Target compound achieves efficient incorporation without the extensive re-engineering required for Apa (four evolutionary cycles to reach usable performance); Apa requires distinct aaRS/tRNA pair derived from M. jannaschii tyrosyl-tRNA synthetase |
| Conditions | E. coli genetic code expansion; amber suppression methodology; evolved pyrrolysyl-tRNA synthetase/pylT pair for target compound vs. mutated tyrosyl-tRNA synthetase from Methanococcus jannaschii for Apa |
Why This Matters
For laboratories establishing genetic code expansion workflows, the target compound offers a ready-to-use orthogonal pair with established efficiency, eliminating the multi-cycle evolutionary optimization required for aromatic keto amino acid systems.
- [1] Reichert AJ, Poxleitner G, Dauner M, Skerra A. Optimisation of a system for the co-translational incorporation of a keto amino acid and its application to a tumour-specific Anticalin. Protein Eng Des Sel. 2015;28(12):553-565. doi:10.1093/protein/gzv048. View Source
- [2] Huang Y, Wan W, Russell WK, Pai PJ, Wang Z, Russell DH, Liu WR. Genetic incorporation of an aliphatic keto-containing amino acid into proteins for their site-specific modifications. Bioorg Med Chem Lett. 2010;20(3):878-880. doi:10.1016/j.bmcl.2009.12.077. PMID: 20074948. View Source
